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Compound of Interest

Compound Name: Ddcae

CAS No.: 121496-68-2

Cat. No.: B1240244

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of dichloroacetate (DCA) dosage

and administration in preclinical mouse models. The information is intended to guide

researchers in designing and executing studies involving DCA for various research

applications, including oncology, metabolic diseases, and neurology.

Quantitative Data Summary
The following tables summarize common DCA dosage and administration parameters derived

from various studies in mouse models.

Table 1: Dichloroacetate Administration via Drinking Water
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Mouse
Model/Strai
n

DCA
Concentrati
on in Water
(g/L)

Equivalent
Dose
(mg/kg/day)

Treatment
Duration

Research
Area

Reference(s
)

B6C3F1 0.05 - 3.5 8 - 429
90-100

weeks

Carcinogenici

ty
[1]

B6C3F1 0.1 - 3.0 16 - 490
Up to 8

weeks

Glycogen

Metabolism
[2]

B6C3F1 0.08, 0.8, 2.0 Not specified 3 or 14 days
Pharmacokin

etics
[3][4]

B6C3F1 0.5, 3.5
77, 410

(female)
104 weeks

Carcinogenici

ty

B6C3F1 1.0, 3.5 180, 630 104 weeks
Carcinogenici

ty
[5]

B6C3F1 0.5 88 104 weeks
Carcinogenici

ty

Swiss-

Webster
1.0, 2.0 250, 500 14 days Toxicology

Tg.AC and

p53

haploinsuffici

ent

0.5, 1.0, 2.0 Not specified 41 weeks
Carcinogenici

ty
[5]

Athymic

Nude Rats

(A549

xenograft)

0.075 Not specified 21 days Oncology [6]

NMRI nu/nu

(Neuro-2a

xenograft)

0.3 Not specified Not specified Oncology [6]

Table 2: Dichloroacetate Administration via Intraperitoneal (IP) Injection
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Mouse
Model/Strain

Dose (mg/kg)
Dosing
Frequency

Research Area Reference(s)

Naïve Mice 2 - 200 Single dose
Glycogen

Metabolism
[2]

Neonatal Mice

(Hypoxia

Ischemia)

100 Daily for 3 days Neurology [7]

WNV-infected

Mice
200 Daily for 7 days

Neuroinflammati

on
[8]

Athymic Nude

Rats (A549

xenograft)

250
Twice daily for 21

days
Oncology [6]

Table 3: Dichloroacetate Administration via Oral Gavage

Mouse
Model/Strain

Dose (mg/kg)
Dosing
Frequency

Research Area Reference(s)

NOD/SCID

(SKNBE2

xenograft)

2.5, 25

Daily, 5

days/week for 4

weeks

Oncology [9]

B6C3F1 7.5, 15, 30
Daily for 13

weeks
Oxidative Stress [10]

Experimental Protocols
2.1. Preparation of Dichloroacetate Solution

For Oral Administration (Drinking Water or Gavage):

Weigh the desired amount of sodium dichloroacetate.

Dissolve in sterile, purified water (e.g., Milli-Q or equivalent).
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If starting with dichloroacetic acid, it must be neutralized. Slowly add sodium hydroxide

(NaOH) solution while monitoring the pH until it reaches a physiological range (pH 6.9-

7.5).[5][10][11]

For drinking water, prepare the solution fresh and replace it in the animal cages according

to your experimental design, typically every 2-3 days, to ensure stability.

Store stock solutions at 4°C, protected from light.

For Intraperitoneal Injection:

Follow the steps for preparing the oral solution.

Ensure the final solution is sterile. Filter the solution through a 0.22 µm syringe filter into a

sterile container.

The concentration should be calculated to ensure the desired dose is administered in a

suitable volume (typically not exceeding 2-3 mL for an adult mouse).[12]

2.2. Administration Protocols

2.2.1. Administration in Drinking Water

This method is suitable for chronic, long-term studies.

Preparation: Prepare the DCA solution at the desired concentration (e.g., in g/L).[1]

Acclimation: Allow mice to acclimate to the housing conditions and handling.

Administration: Fill the water bottles with the DCA solution. For the control group, use regular

drinking water.

Monitoring: Measure water consumption per cage regularly to estimate the average daily

dose per mouse. Also, monitor the body weight of the animals.

Solution Replacement: Replace the DCA-containing water bottles every 2-3 days to maintain

the stability and freshness of the compound.
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2.2.2. Oral Gavage

This method ensures precise dosing.

Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a

straight line to facilitate the passage of the gavage needle.[13][14]

Needle Measurement: Measure the gavage needle from the tip of the mouse's nose to the

last rib to determine the correct insertion depth. Mark the needle to avoid over-insertion.[14]

[15]

Administration: Gently insert the gavage needle into the diastema (the gap between the

incisors and molars) and advance it along the upper palate into the esophagus. The needle

should pass smoothly without resistance.[16] Do not force the needle.

Dose Delivery: Once the needle is correctly positioned in the stomach, slowly administer the

DCA solution. The maximum volume should not exceed 10 ml/kg.[15][16]

Post-Administration Monitoring: After administration, return the mouse to its cage and

monitor for any signs of distress, such as difficulty breathing or leakage of the solution from

the mouth or nose.[14]

2.2.3. Intraperitoneal (IP) Injection

This route allows for rapid systemic absorption.

Animal Restraint: Restrain the mouse to expose the abdomen.

Injection Site: Locate the injection site in the lower right or left quadrant of the abdomen,

avoiding the midline to prevent injury to the bladder or cecum.[17][18]

Injection: Insert a sterile needle (25-27 gauge) at a 30-45 degree angle.[17][18] Before

injecting, gently pull back on the plunger to ensure no fluid (urine or blood) is aspirated.

Dose Delivery: Slowly inject the DCA solution. The recommended maximum volume for an IP

injection in an adult mouse is 2-3 mL.[12]
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Post-Injection Monitoring: Return the mouse to its cage and monitor for any adverse

reactions.

Signaling Pathways and Experimental Workflow
3.1. Dichloroacetate's Mechanism of Action

DCA's primary mechanism involves the inhibition of pyruvate dehydrogenase kinase (PDK),

which leads to the activation of the pyruvate dehydrogenase (PDH) complex. This shifts cellular

metabolism from glycolysis towards glucose oxidation.
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Caption: DCA inhibits PDK, activating PDH and shunting pyruvate into the TCA cycle.

3.2. Experimental Workflow for a DCA Study in Mice

The following diagram outlines a typical workflow for an in vivo study using DCA in a mouse

model.
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Caption: A typical experimental workflow for in vivo DCA studies in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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